![molecular formula C25H19FN2OS B2481276 4-(2-fluorophenyl)-2-[(4-methylbenzyl)sulfanyl]-1,4-dihydro-5H-indeno[1,2-d]pyrimidin-5-one CAS No. 860788-33-6](/img/structure/B2481276.png)
4-(2-fluorophenyl)-2-[(4-methylbenzyl)sulfanyl]-1,4-dihydro-5H-indeno[1,2-d]pyrimidin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related pyrimidine derivatives typically involves multi-step chemical reactions starting from basic building blocks such as amine derivatives, halides, and sulfanyl compounds. For instance, compounds with similar structures have been synthesized through reactions involving aza-Wittig reactions, condensation reactions with amidine derivatives, or cyclization processes under specific conditions (Liu & He, 2008). These processes often require careful control of reaction conditions, including temperature, solvent, and catalysts, to achieve the desired product with high yield and purity.
Molecular Structure Analysis
The molecular structure of pyrimidine derivatives reveals significant insights into their chemical behavior and potential interactions. Studies on similar compounds show that these molecules can crystallize in different polymorphic forms, with specific hydrogen bonding patterns and π-π interactions stabilizing the crystal structure (Glidewell et al., 2003). The molecular geometry, electron distribution, and intermolecular forces play crucial roles in determining the properties and reactivity of these compounds.
Chemical Reactions and Properties
Pyrimidine derivatives participate in a variety of chemical reactions, including nucleophilic substitutions, electrophilic additions, and redox reactions. These reactions are influenced by the electronic nature of the substituents and the overall molecular structure. For example, sulfonyl and sulfinyl substituted pyrimidines have shown a range of reactivities towards nucleophilic displacement reactions, indicating their potential for further chemical modifications (Brown & Ford, 1967).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. The presence of specific functional groups, like fluorophenyl and methylbenzylsulfanyl, affects the compound's polarity, intermolecular interactions, and overall physical behavior. These properties are critical for determining the compound's suitability for various applications, including its use in material science and pharmaceutical formulations.
Chemical Properties Analysis
The chemical properties, including acidity, basicity, reactivity towards various reagents, and stability under different conditions, are pivotal for understanding the compound's potential uses. The electronic structure, as indicated by quantum chemical insights and natural bond orbital (NBO) analysis, provides a deep understanding of the molecule's reactivity and interaction capabilities (Mary et al., 2020).
Scientific Research Applications
Synthesis and Biological Activity
The synthesis of sulfanyl pyrimidin-4(3H)-one derivatives, including structures akin to the specified compound, has demonstrated a broad spectrum of biological activities. These activities include antimicrobial, antiviral, anticancer, antidepressive, anti-inflammatory, antitubercular, diuretic, and anticoagulant effects. The methodologies employed in these syntheses aim at achieving new heterocyclic sulfanylpyrimidin-4(3H)-one derivatives through reactions with various reagents, yielding compounds with significant yields and confirmed structures via spectroscopic methods (Bassyouni & Fathalla, 2013).
Anticancer and Antienzymatic Properties
In the context of cancer research and enzyme inhibition, the compound's derivatives have shown promising results. For instance, specific analogues synthesized from related pyrimidine structures have exhibited potent dual inhibitory activities against human thymidylate synthase and dihydrofolate reductase, enzymes critical in the proliferation of cancer cells. These findings suggest potential therapeutic applications in treating various cancers by inhibiting essential pathways for cancer cell growth (Gangjee et al., 2008).
Anti-inflammatory and Analgesic Activities
Further research into the derivatives of this compound has demonstrated significant anti-inflammatory and antinociceptive (pain-relieving) properties, with some compounds showing lower ulcerogenic activity and higher safety profiles compared to standard treatments. This indicates their potential as safer alternatives for the treatment of inflammation and pain-related conditions (Alam et al., 2010).
Quantum Chemical Insights and Drug Design
The compound and its derivatives have also been explored for their antiviral properties, particularly against COVID-19. Quantum chemical studies, including molecular docking, have been conducted to understand the molecule's interaction with SARS-CoV-2 proteins, providing valuable insights into its potential as an antiviral agent. These studies assess the molecule's pharmacokinetic properties, including drug likeness and absorption, distribution, metabolism, excretion, and toxicity, crucial factors in drug design and development (Mary et al., 2020).
properties
IUPAC Name |
4-(2-fluorophenyl)-2-[(4-methylphenyl)methylsulfanyl]-1,4-dihydroindeno[1,2-d]pyrimidin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19FN2OS/c1-15-10-12-16(13-11-15)14-30-25-27-22-17-6-2-3-7-18(17)24(29)21(22)23(28-25)19-8-4-5-9-20(19)26/h2-13,23H,14H2,1H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBQSAQGKZWNXJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CSC2=NC(C3=C(N2)C4=CC=CC=C4C3=O)C5=CC=CC=C5F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19FN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.